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Compound of Interest

Compound Name:

3-

((Phenylsulfonyl)methylene)oxetan

e

Cat. No.: B567450 Get Quote

Essential Safety and Handling Guide for 3-
((Phenylsulfonyl)methylene)oxetane
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for 3-
((Phenylsulfonyl)methylene)oxetane (CAS No. 1221819-46-0). Given the compound's

hazard profile, adherence to these procedures is vital for ensuring laboratory safety.

Hazard Identification and Classification
3-((Phenylsulfonyl)methylene)oxetane is classified as a hazardous substance. The following

table summarizes its GHS hazard statements.
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Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Eye Damage/Irritation H319: Causes serious eye irritation

Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific Target Organ Toxicity H335: May cause respiratory irritation

Physical and Chemical Properties
Property Value Source

Appearance White to off-white solid [1]

Molecular Formula C₁₀H₁₀O₃S [1][2][3]

Molecular Weight 210.25 g/mol [1][2][3]

Melting Point 51-53 °C [1]

Boiling Point (Predicted) 412.0 ± 45.0 °C [1]

Density (Predicted) 1.412 ± 0.06 g/cm³ [1]

Storage Temperature
2-8°C, dry and sealed or -20°C

in a freezer
[1][2][3]

Note on Storage: There are conflicting storage temperature recommendations. For long-term

storage, freezing at -20°C is advisable to ensure stability. For short-term use, refrigeration at 2-

8°C is acceptable. Always store in a tightly sealed container in a dry environment. Some

suppliers may use cold-chain transportation.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52609754.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52609754.htm
https://www.myskinrecipes.com/shop/en/oxetane-derivatives/117368--3-phenylsulfonylmethyleneoxetane.html
https://www.bldpharm.com/products/1221819-46-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52609754.htm
https://www.myskinrecipes.com/shop/en/oxetane-derivatives/117368--3-phenylsulfonylmethyleneoxetane.html
https://www.bldpharm.com/products/1221819-46-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52609754.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52609754.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52609754.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52609754.htm
https://www.myskinrecipes.com/shop/en/oxetane-derivatives/117368--3-phenylsulfonylmethyleneoxetane.html
https://www.bldpharm.com/products/1221819-46-0.html
https://www.bldpharm.com/products/1221819-46-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always check

for breakthrough times and

dispose of gloves immediately

after handling or if

contamination occurs.

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield is also recommended.

Provides a barrier against dust

particles and splashes. A face

shield offers additional

protection, especially when

handling larger quantities.

Body
Laboratory coat or chemical-

resistant apron.

Protects skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood.

Given the risk of respiratory

irritation from inhaling the

powder, all handling should be

performed in a fume hood to

minimize exposure.

Operational Plan: From Receipt to Experiment
A systematic workflow is essential for the safe handling of 3-
((Phenylsulfonyl)methylene)oxetane.
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Preparation

Handling

Cleanup and Disposal

Don PPE

Prepare Fume Hood

Assemble Equipment

Receive and Inspect

Store Appropriately

Weigh Compound

Perform Experiment

Decontaminate Surfaces

Segregate Waste

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling 3-((Phenylsulfonyl)methylene)oxetane.
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Experimental Protocol: Step-by-Step Guidance
The following protocol is based on a documented synthesis procedure and general laboratory

best practices.[1]

Preparation:

Before handling, ensure an eyewash station and safety shower are readily accessible.

Work within a certified chemical fume hood.

Don all required personal protective equipment (gloves, safety glasses, lab coat).

Handling the Solid:

Upon receipt, inspect the container for any damage.

To weigh the compound, carefully transfer the desired amount from the storage container

to a weighing vessel inside the fume hood to contain any dust.

Close the container tightly after use and return it to the appropriate storage location

(refrigerator or freezer).

Inert Atmosphere Handling (if required):

The synthesis of this compound involves air-sensitive reagents like n-butyllithium,

suggesting that the compound itself may be handled under an inert atmosphere (e.g.,

nitrogen or argon) for certain reactions, although it is generally stable in air as a solid.

Dissolution:

The compound is soluble in organic solvents such as tetrahydrofuran (THF) and ethyl

acetate (EtOAc).[1]

When dissolving, add the solvent slowly to the solid to avoid splashing.

Post-Reaction Work-up:
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A typical work-up for reactions involving this compound may include quenching with an

aqueous solution (e.g., ammonium chloride), followed by extraction with an organic

solvent like ethyl acetate.[1]

Emergency Procedures
Exposure Type First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spills

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. Clean the spill

area with a suitable solvent and then wash with

soap and water. For large spills, evacuate the

area and contact your institution's

Environmental Health and Safety (EHS)

department.

Disposal Plan
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All waste materials contaminated with 3-((Phenylsulfonyl)methylene)oxetane must be

treated as hazardous waste.

Waste Collection:

Collect all contaminated materials (e.g., unused compound, reaction residues,

contaminated gloves, pipette tips, and absorbent materials) in a designated, leak-proof,

and clearly labeled container.

Keep this waste stream separate from other incompatible chemical waste.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3-((Phenylsulfonyl)methylene)oxetane".

Disposal:

Dispose of the hazardous waste through your institution's EHS-approved waste disposal

program.

Do not dispose of this chemical down the drain or in regular trash. The preferred method

of disposal for sulfone compounds is typically incineration by a licensed hazardous waste

facility.

By adhering to these guidelines, researchers can safely handle 3-
((Phenylsulfonyl)methylene)oxetane and minimize risks to themselves and the environment.

Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b567450#personal-protective-equipment-for-handling-
3-phenylsulfonyl-methylene-oxetane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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